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Compound of Interest

Compound Name: Boc-NH-PEG6-amine

Cat. No.: B611221 Get Quote

Essential Safety and Handling Guide for Boc-
NH-PEG6-amine
This guide provides critical safety and logistical information for the proper handling and

disposal of Boc-NH-PEG6-amine. Adherence to these procedures is essential to ensure a safe

laboratory environment for all personnel.

Hazard Identification and Properties
Boc-NH-PEG6-amine is a chemical that requires careful handling due to its potential hazards.

It is harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory

irritation.[1]
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Identifier Information

Product Name Boc-NH-PEG6-amine

CAS Number 1091627-77-8[1]

Molecular Formula C19H40N2O8[2][3][4]

Molecular Weight 424.5 g/mol [2][3][4]

Appearance Colorless liquid[2]

Hazard Statements

H302: Harmful if swallowed.[1] H315: Causes

skin irritation.[1] H319: Causes serious eye

irritation.[1] H335: May cause respiratory

irritation.[1]

Signal Word Warning[1]

Storage

Store in a well-ventilated, dark place, with the

container tightly closed.[1] Recommended long-

term storage is at -20°C.[2][3]

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety, the following personal protective equipment

is mandatory when handling Boc-NH-PEG6-amine:

Eye and Face Protection: Chemical safety goggles or a full-face shield must be worn to

protect against splashes.[1][5]

Skin Protection:

Gloves: Chemically resistant gloves, such as nitrile gloves, are required.[5] Always inspect

gloves before use and use proper removal techniques to avoid skin contact.

Lab Coat: A standard laboratory coat should be worn to protect from skin contact.[5]

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to avoid inhalation of vapors or aerosols.[5] If there is a risk of
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generating dust or aerosols, a NIOSH-approved respirator should be used.[5][6]

Operational Plan: Step-by-Step Handling Procedure
1. Preparation:

Before handling, ensure you have read and understood the Safety Data Sheet (SDS).
Work in a designated area, such as a chemical fume hood, with clear and easy access to an
emergency eyewash station and safety shower.
Assemble all necessary equipment and reagents before starting.
Ensure you are wearing the appropriate PPE as detailed above.

2. Handling the Compound:

Allow the container of Boc-NH-PEG6-amine to equilibrate to room temperature before
opening to prevent moisture condensation.
Carefully open the container.
If the compound is a liquid, use a calibrated pipette to transfer the desired amount.
Avoid direct contact with skin, eyes, and clothing.
Do not eat, drink, or smoke in the handling area.[1]

3. Post-Handling:

Tightly seal the container after use.
Thoroughly wash hands with soap and water after handling is complete.[1]
Clean the work area, decontaminating surfaces with an appropriate solvent like alcohol,
followed by soap and water.

Emergency Procedures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Remove contact lenses if present and easy to do.[1] Seek

immediate medical attention.

Skin Contact: Immediately wash the affected area with plenty of soap and water.[1] Remove

any contaminated clothing and wash it before reuse.[1] If irritation persists, seek medical

attention.
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Inhalation: Move the individual to fresh air and have them rest in a position that is

comfortable for breathing.[1] If symptoms persist, seek medical attention.

Ingestion: Rinse the mouth with water.[1] Do not induce vomiting. Seek immediate medical

attention.

Spills:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection if necessary.

Contain the spill using an inert absorbent material such as vermiculite or sand.[5]

Collect the absorbed material into a sealed, labeled container for proper disposal.[5]

Clean the spill area with a suitable solvent, followed by washing with soap and water.[5]

Disposal Plan
All waste containing Boc-NH-PEG6-amine, including empty containers and contaminated

materials, must be treated as hazardous waste.

Waste Collection: Collect all waste in a clearly labeled, sealed container.

Disposal: Dispose of the waste in accordance with all local, state, and federal regulations.[1]

Do not dispose of it down the drain.
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Caption: Workflow for the safe handling of Boc-NH-PEG6-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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